Cas no 1373223-06-3 ((7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol)

• Product Name: (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol
• CAS No: 1373223-06-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD22201114
• CID: 2359380
• Update Time: 2025-10-23

(7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol
• (7-methoxy-1-methyl-1H-indazol-5-yl)methanol

• MDL： MFCD22201114
• Inchi： 1S/C10H12N2O2/c1-12-10-8(5-11-12)3-7(6-13)4-9(10)14-2/h3-5,13H,6H2,1-2H3
• InChI Key： XOHMIYCYXMDEIZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CO)=CC2C=NN(C)C=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 47.3

Additional information on (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol

Research Brief on (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol (CAS: 1373223-06-3): Recent Advances and Applications

The compound (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol, with the CAS number 1373223-06-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indazole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential in drug discovery, especially in the development of novel therapeutics for cancer and autoimmune diseases.

One of the most notable applications of (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol is its role as a precursor in the synthesis of small-molecule inhibitors targeting the JAK-STAT signaling pathway. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders and certain types of leukemia. The study reported an IC50 value in the nanomolar range, suggesting high efficacy and specificity.

In addition to its kinase inhibitory properties, (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol has also been investigated for its anti-inflammatory effects. A recent preprint on bioRxiv described its use in the synthesis of novel COX-2 inhibitors, which showed promising results in preclinical models of rheumatoid arthritis. The compound's methoxy and hydroxymethyl functional groups were found to be critical for binding to the COX-2 active site, as confirmed by X-ray crystallography.

Another area of interest is the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its incorporation into nanoparticle formulations for enhanced bioavailability and reduced off-target effects. The study highlighted the compound's stability under physiological conditions and its compatibility with various nanocarrier materials, making it a versatile candidate for next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol derivatives. Recent work published in Drug Metabolism and Disposition has focused on understanding the metabolic pathways of these compounds, particularly their susceptibility to hepatic glucuronidation. These findings are critical for improving the half-life and efficacy of potential drug candidates derived from this scaffold.

Looking ahead, the versatility of (7-Methoxy-1-methyl-1H-indazol-5-yl)-methanol as a building block for drug discovery continues to drive innovation. Ongoing clinical trials involving its derivatives are expected to provide further insights into its therapeutic potential. Researchers are also exploring its applications in combination therapies, where it may synergize with existing treatments to overcome drug resistance in complex diseases.